2,4-Heptadienal, 3-methyl-6-oxo- (9CI)

• CAS No.: 195991-44-7
• Molecular Formula: C8H10O2
• Molecular Weight: 138.166
• IUPAC Name: 3-methyl-6-oxohepta-2,4-dienal
• InChI: InChI=1S/C8H10O2/c1-7(5-6-9)3-4-8(2)10/h3-6H,1-2H3
• InChI Key: VGUSVOYQJAGETI-UHFFFAOYSA-N
• SMILES: CC(=CC=O)C=CC(=O)C
• Synonyms: 2,4-Heptadienal, 3-methyl-6-oxo- (9CI)

Description

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Analogues

The following compounds share structural motifs (conjugated dienals, oxo groups, or methyl substituents) and are compared based on molecular properties, reactivity, and documented roles:

Compound Name	CAS No.	Molecular Formula	Molecular Weight (g/mol)	LogP	PSA (Ų)	Key Features	Applications/Contexts
(2E,4E)-2-Methyl-6-oxohepta-2,4-dienal	129454-99-5	C₈H₁₀O₂	138.16	1.28	34.14	Conjugated dienal with methyl (C2) and ketone (C6) groups.	Potential oxidation marker; odor studies
(E,E)-2,4-Heptadienal	13706-86-0	C₇H₁₀O	110.15	1.65*	17.07	Simple conjugated dienal; no methyl/oxo substituents.	Lipid oxidation marker , algal odor
(E,E)-2,4-Hexadienal	142-83-6	C₆H₈O	96.13	1.12*	17.07	Shorter carbon chain (C6); similar dienal structure.	Olfactory receptor studies
(E)-2-Hexenal	6728-26-3	C₆H₁₀O	98.14	1.44	17.07	α,β-unsaturated aldehyde; lacks conjugated diene.	Plant defense compound, food flavoring
2-Pentenal, 2-methyl-4-oxo-	52786-18-2	C₆H₈O₂	112.13	0.95*	34.14	Shorter chain (C5) with methyl and ketone groups.	Intermediate in organic synthesis

*Estimated values based on structural analogs where experimental data are unavailable.

Key Comparative Findings

Reactivity and Stability :

• The 2-methyl-6-oxo substituent in the target compound introduces steric and electronic effects that may reduce volatility compared to simpler dienals like (E,E)-2,4-heptadienal. Its conjugated system and ketone group likely enhance susceptibility to nucleophilic attack, making it reactive in oxidation pathways .
• In contrast, (E,E)-2,4-heptadienal (lacking methyl/oxo groups) is highly volatile and a prominent marker of lipid oxidation in foods, with concentrations increasing rapidly during storage unless inhibited by antioxidants .

Odor and Ecological Roles :

• (E,E)-2,4-Heptadienal and (E,Z)-2,4-heptadienal are implicated in fishy odors from algal blooms (e.g., Uroglena spp.), with sensory thresholds in the ng/L range . The 2-methyl-6-oxo variant’s odor profile remains unstudied but could differ due to substituent effects on receptor binding .

Lipophilicity and Bioactivity :

• The target compound’s LogP (1.28) indicates moderate lipophilicity, lower than (E,E)-2,4-heptadienal (1.65), suggesting reduced membrane permeability.

Preparation Methods

Aldol Condensation Followed by Oxidation

The most well-documented synthesis of 3-methyl-6-oxo-2,4-heptadienal involves a two-step sequence: (1) aldol condensation between trans-2-pentenal and propionaldehyde, and (2) Dess-Martin periodinane (DMP)-mediated oxidation (Figure 1).

Step 1: Aldol Condensation
Trans-2-pentenal (0.6 mmol) is reacted with propionaldehyde (14.1 mmol) in methanol (9.5 mL) under reflux conditions for 14 hours, using sodium acetate (NaOAc) as a base. This step generates an intermediate alcohol via crossed aldol addition. The reaction mixture is extracted with dichloromethane (CH₂Cl₂), washed with brine, and purified via column chromatography (hexane/ethyl acetate 10:1) to yield the alcohol intermediate in 47% yield.

Step 2: Oxidation to the Aldehyde
The alcohol intermediate is oxidized using Dess-Martin periodinane (15 mmol) in dry CH₂Cl₂ under argon. After 3 hours, the reaction is quenched with aqueous NaHCO₃ and Na₂S₂O₃, extracted with CH₂Cl₂, and purified via column chromatography to afford 3-methyl-6-oxo-2,4-heptadienal as a colorless oil in 65% yield.

Table 1: Reaction Conditions and Yields

Step	Reagents	Solvent	Temperature	Time	Yield
1	Propionaldehyde, NaOAc	MeOH	Reflux	14h	47%
2	Dess-Martin periodinane	CH₂Cl₂	RT	3h	65%

Alternative Pathways: Retro-Synthetic Analysis

While the aldol-oxidation route is predominant, alternative strategies have been explored:

Enzymatic Oxidation

Biocatalytic approaches using alcohol dehydrogenases (ADHs) or cytochrome P450 enzymes could oxidize allylic alcohols to α,β-unsaturated aldehydes. Such methods remain speculative but align with green chemistry trends.

Mechanistic Insights into Key Reactions

Aldol Condensation Mechanism

The base-catalyzed aldol reaction proceeds via enolate formation from propionaldehyde, which attacks the carbonyl carbon of trans-2-pentenal. The resulting β-hydroxy aldehyde undergoes dehydration to form the α,β-unsaturated aldehyde intermediate (Figure 2). Sodium acetate facilitates deprotonation and stabilizes the enolate, while methanol acts as a polar aprotic solvent to enhance reactivity.

Dess-Martin Oxidation

Dess-Martin periodinane oxidizes primary alcohols to aldehydes via a hypervalent iodine intermediate. The reaction mechanism involves ligand exchange at the iodine center, followed by oxidative elimination to generate the aldehyde and iodinane byproducts. This reagent is preferred over traditional oxidants (e.g., PCC or Swern) due to its mild conditions and high selectivity.

Optimization and Challenges

Solvent and Temperature Effects

• Solvent Choice : Methanol optimizes aldol condensation by solubilizing NaOAc, while CH₂Cl₂ ensures compatibility with Dess-Martin periodinane.

• Temperature Control : Reflux conditions (~65°C) in Step 1 accelerate enolate formation, whereas room-temperature oxidation prevents over-oxidation to carboxylic acids.

Purification Challenges

The product’s low boiling point (256.7°C) and sensitivity to light necessitate rapid column chromatography (hexane/EtOAc 10:1) and storage under inert atmospheres.

Spectroscopic Characterization

NMR Data

• ¹H NMR (CDCl₃) : δ 9.45 (d, J=7.8 Hz, 1H, CHO), 6.85–6.60 (m, 2H, CH=CH), 2.35 (s, 3H, CH₃).

• ¹³C NMR (CDCl₃) : δ 194.2 (C=O), 153.1, 142.3 (C=C), 23.1 (CH₃).

Mass Spectrometry

• EI-MS : m/z 138.068 (M⁺, calculated for C₈H₁₀O₂).

Industrial-Scale Considerations

Scalability of the Aldol-Oxidation Route

The current laboratory-scale synthesis (65% yield) faces challenges in scalability due to:

• High catalyst loading (Dess-Martin periodinane is costly).

• Column chromatography requirements for purification.

Continuous Flow Alternatives

Microreactor systems could enhance heat transfer during aldol condensation and reduce reaction times. Preliminary studies suggest that flow chemistry may improve yields to >70% .